N-(4-hydroxyphenyl)-4-methoxy-2,5-dimethylbenzenesulfonamide

• IUPAC Name: N-(4-hydroxyphenyl)-4-methoxy-2,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C15H17NO4S/c1-10-9-15(11(2)8-14(10)20-3)21(18,19)16-12-4-6-13(17)7-5-12/h4-9,16-17H,1-3H3
• InChI Key: GLMDXLQVMLZABI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)NC2=CC=C(C=C2)O)C)OC
• Molecular Formula: C15H17NO4S
• Molecular Weight: 307.4 g/mol

Description

N-(4-hydroxyphenyl)-4-methoxy-2,5-dimethylbenzenesulfonamide, commonly known as sulindac, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation associated with various medical conditions. Sulindac belongs to the class of drugs known as sulfonamides, which are characterized by their ability to inhibit the activity of cyclooxygenase (COX) enzymes.

Scientific Research Applications

Antitumor Properties

N-(4-hydroxyphenyl)-4-methoxy-2,5-dimethylbenzenesulfonamide and related compounds have shown significant promise in antitumor applications. These sulfonamides have been evaluated in cell-based antitumor screens and identified as potent cell cycle inhibitors. Some compounds in this class have progressed to clinical trials due to their preliminary clinical activities in phase I settings. Their mechanisms of action include disrupting tubulin polymerization and causing a decrease in the S phase fraction of cancer cell lines, thus inhibiting proliferation (Owa et al., 2002).

Biochemical Evaluation for Alzheimer’s Disease

Sulfonamides derived from 4-methoxyphenethylamine have been synthesized and evaluated for their inhibitory effects on acetylcholinesterase, an enzyme relevant to Alzheimer’s disease. One specific derivative showed comparable inhibitory activity to known inhibitors, suggesting its potential as a therapeutic agent for Alzheimer’s disease (Abbasi et al., 2018).

Crystal Structure and Supramolecular Architecture

Studies on the crystal structures of related benzenesulfonamides have revealed insights into their supramolecular architectures. These studies help in understanding the molecular interactions that could influence the compound’s biological activities (Rodrigues et al., 2015).

Synthetic Pathways and Derivatives

Research into the synthesis of various derivatives of N-(4-hydroxyphenyl)-4-methoxy-2,5-dimethylbenzenesulfonamide has led to the development of new compounds with potential biological activities. These synthetic pathways are crucial for exploring the pharmacological potential of these compounds in various medical applications (Aizina et al., 2017).

Quantum-Chemical Calculations and Antioxidant Activity

Theoretical calculations have been applied to similar compounds to define their optimized states and predict their free energy and molecular orbitals. This research contributes to understanding the antioxidant activity and other pharmacological properties of these compounds (Peiming et al., 2022).